Cas no 4754-05-6 (6H-Purine-6-thione,1,9-dihydro-9-(2,3,5-tri-O-acetyl-b-D-xylofuranosyl)-)
4754-05-6 structure
Product Name:6H-Purine-6-thione,1,9-dihydro-9-(2,3,5-tri-O-acetyl-b-D-xylofuranosyl)-
CAS No:4754-05-6
MF:C16H18N4O7S
MW:410.401722431183
CID:333131
PubChem ID:3990558
Update Time:2025-04-19
6H-Purine-6-thione,1,9-dihydro-9-(2,3,5-tri-O-acetyl-b-D-xylofuranosyl)- Chemical and Physical Properties
Names and Identifiers
-
- 6H-Purine-6-thione,1,9-dihydro-9-(2,3,5-tri-O-acetyl-b-D-xylofuranosyl)-
- Nsc83295; [3,4-diacetyloxy-5-(6-sulfanylidene-3H-purin-9-yl)oxolan-2-yl]methyl a cetate;
- 9-(2,3,5-Tri-O-acetylpentofuranosyl)-9H-purine-6-thiol
- NSC98668
- Oprea1_683392
- NSC-98668
- NSC101763
- 4754-05-6
- 7687-42-5
- DTXSID80952598
- NSC-92028
- NSC66385
- inosine, 2',3',5'-triacetate
- NSC92028
- NSC-83295
- NSC-66385
- 3021-21-4
- BI 293
- NSC83295
- NSC-101763
- AKOS003000639
- NS00048925
-
- Inchi: 1S/C16H18N4O7S/c1-7(21)24-4-10-12(25-8(2)22)13(26-9(3)23)16(27-10)20-6-19-11-14(20)17-5-18-15(11)28/h5-6,10,12-13,16H,4H2,1-3H3,(H,17,18,28)
- InChI Key: MENHRYRSGYYUJA-UHFFFAOYSA-N
- SMILES: S=C1C2=C(NC=N1)N(C=N2)C1C(C(C(COC(C)=O)O1)OC(C)=O)OC(C)=O
Computed Properties
- Exact Mass: 410.08974
- Monoisotopic Mass: 410.08962010g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 28
- Rotatable Bond Count: 8
- Complexity: 703
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 162Ų
Experimental Properties
- PSA: 130.34
- LogP: 0.81280
6H-Purine-6-thione,1,9-dihydro-9-(2,3,5-tri-O-acetyl-b-D-xylofuranosyl)- Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
4754-05-6 (6H-Purine-6-thione,1,9-dihydro-9-(2,3,5-tri-O-acetyl-b-D-xylofuranosyl)-) Related Products
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